![molecular formula C18H27BrN2O2 B4892853 2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)butanamide](/img/structure/B4892853.png)
2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)butanamide, also known as BPIP, is a chemical compound that has been the subject of extensive scientific research in recent years. This compound belongs to the class of piperidine derivatives and has been found to have a wide range of potential applications in the field of pharmacology.
Mechanism of Action
2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)butanamide acts as a sigma-1 receptor agonist, which means that it binds to the sigma-1 receptor and activates it. The sigma-1 receptor is involved in several cellular processes such as calcium signaling, protein synthesis, and ion channel regulation. This compound has been found to modulate the activity of several neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in several neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase the expression of several neuroprotective proteins such as brain-derived neurotrophic factor (BDNF) and heat shock protein 70 (HSP70). This compound has also been found to reduce the production of reactive oxygen species (ROS) and prevent oxidative stress, which is a major contributor to several neurological disorders.
Advantages and Limitations for Lab Experiments
2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)butanamide has several advantages for lab experiments. It has been found to be stable under normal laboratory conditions and can be easily synthesized using standard laboratory equipment. However, this compound has some limitations as well. It has low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, this compound has a short half-life, which can limit its effectiveness in certain applications.
Future Directions
There are several future directions for the research on 2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)butanamide. One potential application is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has been found to have neuroprotective effects and has the potential to prevent or slow down the progression of these disorders. Another potential application is in the treatment of depression. This compound has been found to modulate the activity of several neurotransmitters that are involved in depression. Additionally, this compound has been investigated for its potential use in the treatment of cancer. This compound has been found to have anti-cancer properties and has the potential to be used as a chemotherapeutic agent.
Conclusion:
In conclusion, this compound is a chemical compound that has been the subject of extensive scientific research due to its potential applications in the field of pharmacology. It has been found to have a high affinity for the sigma-1 receptor and has been investigated for its potential use in the treatment of several neurological disorders, depression, and cancer. This compound has several advantages for lab experiments but also has some limitations. There are several future directions for the research on this compound, and further studies are needed to fully understand its potential applications.
Synthesis Methods
The synthesis of 2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)butanamide involves the reaction of 4-bromophenol with 1-isopropyl-4-piperidone in the presence of a base such as potassium carbonate. The resulting product is then reacted with butanoyl chloride to yield this compound. This synthesis method has been reported in several scientific publications and has been found to be efficient and reliable.
Scientific Research Applications
2-(4-bromophenoxy)-N-(1-isopropyl-4-piperidinyl)butanamide has been the subject of extensive scientific research due to its potential applications in the field of pharmacology. It has been found to have a high affinity for the sigma-1 receptor, which is a protein that plays a crucial role in several physiological processes. This compound has been shown to have neuroprotective effects and has been investigated for its potential use in the treatment of several neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.
properties
IUPAC Name |
2-(4-bromophenoxy)-N-(1-propan-2-ylpiperidin-4-yl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27BrN2O2/c1-4-17(23-16-7-5-14(19)6-8-16)18(22)20-15-9-11-21(12-10-15)13(2)3/h5-8,13,15,17H,4,9-12H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBOXUVAWAZLGLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1CCN(CC1)C(C)C)OC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.